molecular formula C26H22ClN3O2S2 B2654329 6-[(4-chlorophenyl)methylsulfanyl]-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-thiophen-2-yl-1,4-dihydropyridine-3-carboxamide CAS No. 442556-71-0

6-[(4-chlorophenyl)methylsulfanyl]-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-thiophen-2-yl-1,4-dihydropyridine-3-carboxamide

Cat. No. B2654329
CAS RN: 442556-71-0
M. Wt: 508.05
InChI Key: NXFFSKXBGAUAJG-UHFFFAOYSA-N
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Description

6-[(4-chlorophenyl)methylsulfanyl]-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-thiophen-2-yl-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C26H22ClN3O2S2 and its molecular weight is 508.05. The purity is usually 95%.
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Scientific Research Applications

Antiviral Properties

Heterocyclic compounds, such as the one , have been found to possess antiviral properties . They have been used in the therapy of various fatal and debilitating viral infections .

Antiproliferative Activity

Some heterocyclic compounds have shown antiproliferative activity, which means they can inhibit cell growth. This makes them potential candidates for cancer treatment .

Cytotoxicity

Certain heterocyclic compounds have been found to exhibit cytotoxicity, which means they are toxic to cells. This property can be harnessed for the development of chemotherapeutic agents .

Biological Activity

Heterocyclic compounds are known for their broad spectrum of physiological activities . This makes them valuable in the field of medicinal chemistry.

Antifungal Properties

Sulfonamide derivatives, which include the compound , have been reported to possess antifungal properties . This could make them useful in the treatment of fungal infections .

Herbicidal Properties

Sulfonamide derivatives have also been found to have herbicidal properties . This could make them useful in agricultural applications .

Synthesis of New Compounds

The compound can be used as a starting point for the synthesis of new sulfonamide derivatives . These new compounds could potentially have a wide range of applications in medicinal chemistry .

Research into Other Bioactivities

Heterocyclic compounds, including the one , are a hot research area due to their wide range of applications in various fields . Further research into these compounds could uncover additional bioactivities and potential applications .

properties

IUPAC Name

6-[(4-chlorophenyl)methylsulfanyl]-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-thiophen-2-yl-1,4-dihydropyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H22ClN3O2S2/c1-16-23(25(31)30-20-6-3-4-7-21(20)32-2)24(22-8-5-13-33-22)19(14-28)26(29-16)34-15-17-9-11-18(27)12-10-17/h3-13,24,29H,15H2,1-2H3,(H,30,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NXFFSKXBGAUAJG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(C(=C(N1)SCC2=CC=C(C=C2)Cl)C#N)C3=CC=CS3)C(=O)NC4=CC=CC=C4OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H22ClN3O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

508.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-[(4-chlorophenyl)methylsulfanyl]-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-thiophen-2-yl-1,4-dihydropyridine-3-carboxamide

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